Cas no 27620-10-6 ((E)-N'-hydroxybutyrimidamide)

• Product Name: (E)-N'-hydroxybutyrimidamide
• CAS No: 27620-10-6
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• CID: 88733
• PubChem ID: 2794811
• Update Time: 2025-10-21

(E)-N'-hydroxybutyrimidamide Chemical and Physical Properties

Names and Identifiers

• Butyramidoxime
• N'-Hydroxybutanimidamide
• N-Hydroxybutyramidine
• butanamide oxime
• butyramide oxime
• Butyramidoxim
• N-Hydroxybutanamidine
• N-Hydroxy-butyraMidine
• 27620-10-6
• F2145-0871
• N-Hydroxybutanimidamide
• MFCD05663152
• DTXSID90383435
• F10437
• OPENCMFJZQABIY-UHFFFAOYSA-N
• SCHEMBL640652
• N-Hydroxybutyrimidamide
• (1Z)-N'-hydroxybutanimidamide
• BUTANIMIDAMIDE,N-HYDROXY-
• AKOS000154979
• N-Hydroxybutanamidine 97%
• 1596358-15-4
• Butanimidamide, N-hydroxy-
• VS-01569
• AKOS007930883
• MFCD06200896
• CS-0208544
• EN300-43958
• G85794
• (E)-N'-hydroxybutyrimidamide

• MDL： MFCD05663152
• Inchi： 1S/C4H10N2O/c1-2-3-4(5)6-7/h7H,2-3H2,1H3,(H2,5,6)
• InChI Key： OPENCMFJZQABIY-UHFFFAOYSA-N
• SMILES： ON=C(CCC)N

Computed Properties

• Exact Mass: 102.07900
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 89 °C
• Flash Point: 217.6°Cat760mmHg
• Refractive Index: 1.476
• PSA: 56.11000
• LogP: 1.23320
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(E)-N'-hydroxybutyrimidamide Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E)-N'-hydroxybutyrimidamide

Comprehensive Overview of (E)-N'-hydroxybutyrimidamide (CAS No. 27620-10-6): Properties, Applications, and Research Insights

(E)-N'-hydroxybutyrimidamide (CAS No. 27620-10-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydroxyiminoamides, which are known for their versatile reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel intermediates in pharmaceutical and agrochemical development.

The molecular structure of (E)-N'-hydroxybutyrimidamide features a distinctive hydroxyimino functional group, which contributes to its reactivity and ability to participate in condensation and cyclization reactions. This makes it a valuable building block for the synthesis of more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly those targeting enzymatic pathways. For instance, its potential as a precursor for enzyme inhibitors has been a focal point in medicinal chemistry research.

In the context of current trends, (E)-N'-hydroxybutyrimidamide aligns with the broader interest in sustainable chemistry and green synthesis. As industries strive to reduce environmental impact, the demand for efficient and eco-friendly synthetic routes has surged. This compound's compatibility with catalytic processes and its potential for atom-economical transformations make it a candidate for greener chemical production. Moreover, its stability under mild conditions has been noted in several peer-reviewed studies, further enhancing its appeal.

Another area of interest is the compound's potential in material science. Preliminary research suggests that (E)-N'-hydroxybutyrimidamide could serve as a linker or cross-linking agent in polymer chemistry, contributing to the development of advanced materials with tailored properties. This aligns with the rising demand for smart materials and functional polymers in industries ranging from electronics to biomedical engineering.

From a commercial perspective, the availability of (E)-N'-hydroxybutyrimidamide (CAS No. 27620-10-6) is supported by several specialty chemical suppliers, ensuring accessibility for research and industrial applications. However, quality control remains a critical consideration, as impurities can significantly affect its performance in synthetic workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and confirm its structural integrity.

Looking ahead, the future of (E)-N'-hydroxybutyrimidamide appears promising, with ongoing investigations into its mechanistic pathways and potential collaborations with other high-value intermediates. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation. Its versatility and adaptability make it a noteworthy subject for further exploration in the ever-evolving landscape of chemical sciences.